Cas no 1207260-07-8 (1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one)

• Product Name: 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one
• CAS No: 1207260-07-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5157563
• Update Time: 2025-10-21

1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-2-methylpyridin-3-yl)propan-1-one
• 1-(2-Methyl-6-methoxy-3-pyridyl)propanal
• 1-(6-Methoxy-2-methyl-3-pyridinyl)-1-propanone
• 1-(6-methoxy-2-methyl-pyridin-3-yl)-propan-1-one
• 1-Propanone, 1-(6-methoxy-2-methyl-3-pyridinyl)-
• 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one

• Inchi： 1S/C10H13NO2/c1-4-9(12)8-5-6-10(13-3)11-7(8)2/h5-6H,4H2,1-3H3
• InChI Key： LGYSQQYCSVPKHN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(CC)=O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one

Comprehensive Guide to 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one (CAS 1207260-07-8): Properties, Applications, and Market Insights

1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one (CAS 1207260-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This methoxy-methylpyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules. With its unique pyridine-based structure and ketone functionality, this compound offers versatile reactivity that makes it valuable for multiple industrial applications.

The molecular structure of 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one features a 2,6-disubstituted pyridine ring, where the methoxy group at position 6 and methyl group at position 2 create distinct electronic effects. The propan-1-one side chain provides an excellent handle for further chemical modifications, making this compound particularly useful in medicinal chemistry and drug discovery applications. Recent studies highlight its potential as a building block for kinase inhibitors, a class of compounds that has seen explosive growth in cancer therapeutics.

In pharmaceutical applications, CAS 1207260-07-8 has shown promise as a precursor for central nervous system (CNS) drugs. The 6-methoxy-2-methylpyridine moiety is particularly interesting to researchers developing novel neuroprotective agents and cognitive enhancers. This structural motif appears in several investigational drugs targeting neurodegenerative conditions, aligning with current healthcare trends focusing on aging populations and brain health.

The agrochemical industry has also demonstrated growing interest in 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one as a potential intermediate for next-generation pesticides. Its structural features make it suitable for developing compounds with improved pest selectivity and environmental safety profiles - key concerns in modern agriculture. This application aligns with the global push toward sustainable farming practices and reduced ecological impact of crop protection products.

From a synthetic chemistry perspective, CAS 1207260-07-8 offers several advantages. The compound demonstrates good thermal stability and solubility in common organic solvents, facilitating its use in various organic transformations. Recent publications have highlighted its utility in Pd-catalyzed coupling reactions and as a substrate for asymmetric hydrogenation processes. These characteristics make it particularly valuable for high-throughput synthesis applications in drug discovery pipelines.

The market for pyridine derivatives like 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one has shown steady growth, driven by increasing demand from the pharmaceutical sector and expanding applications in material science. Industry analysts note particular interest from companies developing targeted therapies and precision medicines, where such specialized intermediates play crucial roles. The compound's patent landscape suggests ongoing research activity, with several recent applications mentioning its structural analogs.

Quality control of CAS 1207260-07-8 typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Suppliers generally provide material with ≥95% purity, though pharmaceutical-grade material may require ≥99% purity with stringent control of process-related impurities. These specifications are particularly important for customers in regulated industries where Good Manufacturing Practice (GMP) compliance is essential.

Environmental and safety considerations for 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one follow standard protocols for handling organic compounds. While not classified as highly hazardous, proper laboratory safety measures including personal protective equipment (PPE) and adequate ventilation are recommended during handling. The compound's ecological impact appears moderate based on available data, though specific biodegradability studies continue to evaluate its environmental fate.

Future research directions for CAS 1207260-07-8 may explore its potential in catalysis and material science applications. The compound's electron-rich aromatic system makes it interesting for developing organic electronic materials, particularly in the context of optoelectronic devices. Additionally, its potential as a ligand precursor in coordination chemistry warrants further investigation, especially for creating novel metal-organic frameworks (MOFs) with specialized properties.

For researchers and industrial users seeking high-quality 1-(6-Methoxy-2-methylpyridin-3-yl)propan-1-one, several specialized chemical suppliers offer this compound. Procurement considerations should include batch-to-batch consistency, technical support, and regulatory documentation availability. The growing importance of structure-activity relationship (SAR) studies in drug discovery ensures continued demand for well-characterized building blocks like this methoxy-methylpyridine derivative.